![molecular formula C18H14N2O4 B1387281 3-[6-(2-Methoxyphenoxy)pyrimidin-4-yl]benzoic acid CAS No. 1171558-51-2](/img/structure/B1387281.png)
3-[6-(2-Methoxyphenoxy)pyrimidin-4-yl]benzoic acid
Overview
Description
“3-[6-(2-Methoxyphenoxy)pyrimidin-4-yl]benzoic acid” is a chemical compound with the molecular formula C18H14N2O4 . It is a benzoic acid derivative with a pyrimidine ring attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “3-[6-(2-Methoxyphenoxy)pyrimidin-4-yl]benzoic acid” consists of a benzoic acid moiety linked to a pyrimidine ring via a methoxyphenoxy group . The molecular weight of the compound is 322.31 g/mol .Scientific Research Applications
Antiviral Research
This compound has been studied for its potential antiviral properties. It’s part of a class of chemicals that can be synthesized and tested against various viral infections. For instance, derivatives of this compound have been explored for their efficacy in inhibiting the replication of certain viruses .
Chemical Property Analysis
The compound’s chemical properties, such as boiling point, density, and pKa, are essential for predicting its behavior in different environments and for formulating it into usable drugs or products .
Future Directions
The future directions for “3-[6-(2-Methoxyphenoxy)pyrimidin-4-yl]benzoic acid” could involve further studies on its potential biological activities, given the known activities of similar pyrimidine derivatives . Additionally, more research could be done to optimize its synthesis and explore its chemical reactivity.
properties
IUPAC Name |
3-[6-(2-methoxyphenoxy)pyrimidin-4-yl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4/c1-23-15-7-2-3-8-16(15)24-17-10-14(19-11-20-17)12-5-4-6-13(9-12)18(21)22/h2-11H,1H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICSWQYQVXLRSFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2=NC=NC(=C2)C3=CC(=CC=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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